Cas no 204580-41-6 (4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine)
4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-((tert-butyldimethylsilyloxy)methyl)piperidine
- tert-butyl-dimethyl-(piperidin-4-ylmethoxy)silane
- tert-butyl-dimethyl-(4-piperidylmethoxy)silane
- 4-((t-butyldimethylsilyloxy)methyl)piperidine
- CCMAPYHFGQTFQL-UHFFFAOYSA-N
- CS-0528521
- EN300-250686
- SCHEMBL1409568
- Piperidine, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
- DTXSID50736226
- 4-(((tert-Butyldimethylsilyl)oxy)methyl)piperidine
- DA-08423
- 4-({[tert-Butyl(dimethyl)silyl]oxy}methyl)piperidine
- F77945
- 204580-41-6
- 4-{[(tert-butyldimethylsilyl)oxy]methyl}piperidine
- EIA58041
- 833-129-3
- 4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine
-
- MDL: MFCD16987685
- Inchi: 1S/C12H27NOSi/c1-12(2,3)15(4,5)14-10-11-6-8-13-9-7-11/h11,13H,6-10H2,1-5H3
- InChI Key: CCMAPYHFGQTFQL-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OCC1CCNCC1
Computed Properties
- Exact Mass: 229.186191019g/mol
- Monoisotopic Mass: 229.186191019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B704450-10mg |
4-{[(tert-Butyldimethylsilyl)oxy]methyl}piperidine |
204580-41-6 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B704450-50mg |
4-{[(tert-Butyldimethylsilyl)oxy]methyl}piperidine |
204580-41-6 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B704450-100mg |
4-{[(tert-Butyldimethylsilyl)oxy]methyl}piperidine |
204580-41-6 | 100mg |
$ 230.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1599185-100mg |
4-(((tert-Butyldimethylsilyl)oxy)methyl)piperidine |
204580-41-6 | 98% | 100mg |
¥1131 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1599185-250mg |
4-(((tert-Butyldimethylsilyl)oxy)methyl)piperidine |
204580-41-6 | 98% | 250mg |
¥1890 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1599185-1g |
4-(((tert-Butyldimethylsilyl)oxy)methyl)piperidine |
204580-41-6 | 98% | 1g |
¥4725 | 2023-04-15 | |
| Enamine | EN300-250686-0.05g |
4-{[(tert-butyldimethylsilyl)oxy]methyl}piperidine |
204580-41-6 | 95% | 0.05g |
$101.0 | 2024-06-19 | |
| Enamine | EN300-250686-0.1g |
4-{[(tert-butyldimethylsilyl)oxy]methyl}piperidine |
204580-41-6 | 95% | 0.1g |
$152.0 | 2024-06-19 | |
| Enamine | EN300-250686-0.25g |
4-{[(tert-butyldimethylsilyl)oxy]methyl}piperidine |
204580-41-6 | 95% | 0.25g |
$216.0 | 2024-06-19 | |
| Enamine | EN300-250686-0.5g |
4-{[(tert-butyldimethylsilyl)oxy]methyl}piperidine |
204580-41-6 | 95% | 0.5g |
$407.0 | 2024-06-19 |
4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine
4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine (CAS No. 204580-41-6): A Comprehensive Overview
4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine (CAS No. 204580-41-6) is a specialized organosilicon compound that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, often abbreviated as TBDMS-protected piperidinemethanol, features a unique combination of a piperidine ring and a tert-butyldimethylsilyl (TBDMS) protecting group, making it valuable for various synthetic applications.
The molecular structure of 4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine includes a piperidine backbone with a hydroxymethyl group at the 4-position, which is further protected by the bulky TBDMS group. This protection enhances the compound's stability under various reaction conditions, particularly in acidic or basic environments. Researchers often utilize this compound as a building block in the synthesis of more complex molecules, especially in drug discovery and development.
One of the key advantages of 4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine is its versatility in medicinal chemistry. The piperidine moiety is a common structural motif in many bioactive compounds, including pharmaceuticals targeting the central nervous system (CNS). The TBDMS group serves as a protective shield for the hydroxyl group, allowing selective reactions to occur at other sites of the molecule. This feature is particularly useful in multi-step synthetic routes where precise control over functional group reactivity is required.
Recent trends in drug discovery have highlighted the importance of 4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine as an intermediate in the synthesis of potential therapeutics. For instance, it has been employed in the development of novel G protein-coupled receptor (GPCR) modulators, which are a major focus in modern pharmacology. The compound's ability to introduce chiral centers and its compatibility with various coupling reactions make it a valuable tool for medicinal chemists.
In addition to pharmaceutical applications, 4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine finds use in material science. Its organosilicon component contributes to the development of advanced materials with tailored properties, such as improved thermal stability or modified surface characteristics. Researchers are exploring its potential in creating silicon-containing polymers and hybrid materials for specialized applications.
The synthesis of 4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine typically involves the protection of 4-hydroxymethylpiperidine with TBDMS chloride in the presence of a base. This reaction is generally performed under anhydrous conditions to ensure high yield and purity. The resulting product is characterized by techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which confirm its structural integrity.
From a market perspective, the demand for 4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine has been steadily increasing, driven by the growing pharmaceutical and biotechnology sectors. Suppliers often provide this compound in various quantities, ranging from milligrams to kilograms, catering to both research laboratories and industrial-scale production. Its price and availability may vary depending on purity requirements and market fluctuations.
Handling and storage of 4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine require standard laboratory precautions. The compound should be stored in a cool, dry place, preferably under an inert atmosphere to maintain its stability over time. While not classified as highly hazardous, proper personal protective equipment (PPE), including gloves and safety glasses, is recommended when working with this chemical.
Future research directions for 4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine may explore its potential in green chemistry applications. Scientists are increasingly interested in developing more sustainable synthetic methods, and this compound could play a role in catalytic processes or as a template for environmentally friendly transformations. Additionally, its applications in bioconjugation chemistry and prodrug design represent promising areas for further investigation.
For researchers seeking alternatives or related compounds, derivatives of 4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine with different protecting groups or modified ring structures may offer complementary properties. The field of organosilicon chemistry continues to expand, providing numerous opportunities for innovation with this class of compounds.
In conclusion, 4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine (CAS No. 204580-41-6) represents an important tool in modern synthetic chemistry. Its unique structural features and versatile applications make it valuable for pharmaceutical research, material science, and beyond. As scientific advancements continue, this compound is likely to maintain its relevance in various cutting-edge research areas.
204580-41-6 (4-{(tert-Butyldimethylsilyl)oxymethyl}piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)